Cas no 189389-05-7 (14-hydroxy-19-(4->3)-abeo-abieta-3,8,11,13-tetraen-19-oic acid)

• Product Name: 14-hydroxy-19-(4->3)-abeo-abieta-3,8,11,13-tetraen-19-oic acid
• CAS No: 189389-05-7
• Molecular Formula: C₁₂H₁₇BN₂O₄
• Molecular Weight: 264.08538
• CID: 2067098
• PubChem ID: 10064252

14-hydroxy-19-(4->3)-abeo-abieta-3,8,11,13-tetraen-19-oic acid Properties

Names and Identifiers

• 14-hydroxy-19-(4->3)-abeo-abieta-3,8,11,13-tetraen-19-oic acid
• triptinin B
• AKOS040762453
• (4aS,10aS)-8-hydroxy-1,4a-dimethyl-7-propan-2-yl-4,9,10,10a-tetrahydro-3H-phenanthrene-2-carboxylic acid
• 189389-05-7
• (+)-Triptinin B
• HY-N8892
• CS-0149307
• Triptinin B

• InChIKey： FBHMVUCYIROVOC-UHFFFAOYSA-N
• Inchi： InChI=1S/C20H26O3/c1-11(2)13-5-8-17-15(18(13)21)6-7-16-12(3)14(19(22)23)9-10-20(16,17)4/h5,8,11,16,21H,6-7,9-10H2,1-4H3,(H,22,23)
• SMILES： CC1=C(CCC2(C1CCC3=C2C=CC(=C3O)C(C)C)C)C(=O)O

Computed Properties

• Exact Mass: 314.18819469g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Monoisotopic Mass: 314.18819469g/mol
• Heavy Atom Count: 23
• Complexity: 521
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.627
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• Color/Form: Powder

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Oxosteroids